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Compound of Interest

Compound Name: 6-fluoro-1-hexanol

Cat. No.: B1361352 Get Quote

Essential Safety and Handling Guide for 6-
fluoro-1-hexanol
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety, handling, and disposal information for 6-fluoro-1-
hexanol (CAS RN: 373-32-0; Molecular Formula: C₆H₁₃FO). Adherence to these guidelines is

essential for ensuring laboratory safety and operational integrity.

Hazard Summary and Personal Protective
Equipment (PPE)
6-fluoro-1-hexanol is a combustible liquid that is harmful if swallowed and causes skin, eye,

and respiratory irritation.[1] A thorough risk assessment should be conducted before handling.

The following table summarizes the required PPE.
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Personal Protective Equipment (PPE) for 6-

fluoro-1-hexanol

Eye and Face Protection

Chemical safety goggles that meet ANSI Z87.1

standards are mandatory. A face shield should

be worn over goggles when there is a risk of

splashing.

Skin Protection

A flame-resistant lab coat must be worn and

kept buttoned. Long pants and closed-toe shoes

are required. Avoid polyester and acrylic

clothing. Disposable nitrile gloves are the

minimum requirement for incidental contact. For

prolonged handling, consider double-gloving or

using heavier-duty gloves such as neoprene.

Always inspect gloves for integrity before use

and change them immediately upon

contamination.

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably within a chemical fume hood. If

engineering controls are insufficient to maintain

exposure below permissible limits, a NIOSH-

approved respirator with an appropriate organic

vapor cartridge is required.

Safe Handling and Storage Protocol
Proper handling and storage are critical to prevent accidents and maintain the chemical's

integrity.

Operational Workflow for Handling 6-fluoro-1-hexanol:

Caption: Workflow for the safe handling of 6-fluoro-1-hexanol.

Step-by-Step Handling Procedure:
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Preparation: Before handling, ensure that a safety shower and eyewash station are readily

accessible.[2][3] Gather all necessary PPE and materials.

Handling: Conduct all work with 6-fluoro-1-hexanol inside a certified chemical fume hood to

minimize inhalation exposure.

Dispensing: Ground all containers to prevent static discharge, as the substance is a

combustible liquid. Use only spark-proof tools.

Spill Management: In case of a small spill, absorb the material with an inert absorbent (e.g.,

vermiculite, sand) and place it in a sealed container for disposal. For larger spills, evacuate

the area and contact emergency services.

Decontamination: After handling, thoroughly wash hands and any exposed skin with soap

and water. Decontaminate all work surfaces.

Storage Requirements:

Storage Condition Requirement

Location
Store in a cool, dry, well-ventilated area away

from heat, sparks, and open flames.[2][4]

Container
Keep the container tightly closed and protected

from moisture.

Incompatible Materials

Store separately from strong oxidizing agents,

strong bases, finely powdered metals, strong

reducing agents, acid anhydrides, and acid

chlorides.[2]

Disposal Plan
Proper disposal of 6-fluoro-1-hexanol and its contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Disposal Decision Pathway:
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Caption: Logical flow for the disposal of 6-fluoro-1-hexanol waste.

Disposal Procedure:

Waste Classification: 6-fluoro-1-hexanol and any materials contaminated with it (e.g.,

gloves, absorbent pads, glassware) must be treated as hazardous waste.

Containerization: Collect all waste in a designated, properly labeled, and sealed container.

Do not mix with other waste streams unless compatibility is confirmed.

Storage: Store the waste container in a designated satellite accumulation area, away from

incompatible materials.

Disposal: Arrange for the disposal of the hazardous waste through your institution's

environmental health and safety office or a licensed hazardous waste disposal company.[2]

[5] Do not dispose of 6-fluoro-1-hexanol down the drain.[5]

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.[2]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention if irritation persists.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[2]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 6-fluoro-1-
hexanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1361352#personal-protective-equipment-for-
handling-6-fluoro-1-hexanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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